Cas no 1214323-29-1 (2-(Difluoromethoxy)-5-phenylpyridine)

2-(Difluoromethoxy)-5-phenylpyridine is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. The difluoromethoxy group enhances metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive compounds. Its unique structure contributes to improved binding affinity and selectivity in target interactions, particularly in CNS and antimicrobial drug development. The phenyl substitution at the 5-position further diversifies its reactivity, enabling versatile functionalization. This compound is characterized by high purity and stability under standard conditions, ensuring reliable performance in synthetic workflows. Its utility in cross-coupling reactions and as a building block for heterocyclic frameworks underscores its importance in medicinal chemistry.

2-(Difluoromethoxy)-5-phenylpyridine structure

1214323-29-1 structure

Product Name:2-(Difluoromethoxy)-5-phenylpyridine

CAS No:1214323-29-1

MF:C₁₂H₉F₂NO

MW:221.202769994736

CID:1034361

PubChem ID:46314777

Update Time:2025-10-31

2-(Difluoromethoxy)-5-phenylpyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethoxy)-5-phenylpyridine
- DTXSID00673490
- DB-291947
- 1214323-29-1
- J-506367
- Inchi： 1S/C12H9F2NO/c13-12(14)16-11-7-6-10(8-15-11)9-4-2-1-3-5-9/h1-8,12H
- InChI Key： QCPMLHSAFSOCPI-UHFFFAOYSA-N
- SMILES： FC(OC1=CC=C(C=N1)C1C=CC=CC=1)F

Computed Properties

Exact Mass: 221.06522023g/mol
Monoisotopic Mass: 221.06522023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 22.1Å²

2-(Difluoromethoxy)-5-phenylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029000788-250mg	2-(Difluoromethoxy)-5-phenylpyridine	1214323-29-1	95%	250mg	$1029.00	2023-09-04
Alichem	A029000788-500mg	2-(Difluoromethoxy)-5-phenylpyridine	1214323-29-1	95%	500mg	$1853.50	2023-09-04
Alichem	A029000788-1g	2-(Difluoromethoxy)-5-phenylpyridine	1214323-29-1	95%	1g	$2837.10	2023-09-04
Chemenu	CM175220-1g	2-(difluoromethoxy)-5-phenylpyridine	1214323-29-1	95%	1g	$580	2022-06-14
Chemenu	CM175220-1g	2-(difluoromethoxy)-5-phenylpyridine	1214323-29-1	95%	1g	$580	2021-08-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1761885-1g	2-(Difluoromethoxy)-5-phenylpyridine	1214323-29-1	98%	1g	￥4900.00	2024-08-09